N-(2-(2-(3,4-dimethoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3,4,5-triethoxybenzamide

• IUPAC Name: N-[2-[2-(3,4-dimethoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C27H32N4O6S/c1-6-35-22-14-18(15-23(36-7-2)24(22)37-8-3)26(32)28-12-11-19-16-38-27-29-25(30-31(19)27)17-9-10-20(33-4)21(13-17)34-5/h9-10,13-16H,6-8,11-12H2,1-5H3,(H,28,32)
• InChI Key: XXKGHEGAHIUHGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NCCC2=CSC3=NC(=NN23)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C27H32N4O6S
• Molecular Weight: 540.6 g/mol

Description

N-(2-(2-(3,4-dimethoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3,4,5-triethoxybenzamide is a useful research compound. Its molecular formula is C27H32N4O6S and its molecular weight is 540.64. The purity is usually 95%.
BenchChem offers high-quality N-(2-(2-(3,4-dimethoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3,4,5-triethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(2-(3,4-dimethoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3,4,5-triethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cyclocondensation Reactions and Synthesis of Derivatives

Research on thiazolo[3,2-b][1,2,4]triazole derivatives often focuses on their synthesis through cyclocondensation reactions. For instance, Liu et al. (1987) explored the cyclocondensation of 3-amino-2-iminonaphtho[1,2-d]thiazole with oxalic acid derivatives, leading to various compounds within the thiazolo[3,2-b][1,2,4]triazole family. Such studies underline the chemical versatility and potential for creating diverse derivatives with possibly unique biological activities or material properties (Liu, Shih, & Hu, 1987).

Antimicrobial and Fungicidal Activities

El-Telbani et al. (2007) reported on the facile synthesis of 6-hetaryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles and 7-hetaryl[1,3,4]thiadiazolo[2,3-c][1,2,4]triazines, demonstrating preliminary fungicidal activity. This suggests that compounds within this chemical framework can be potent antimicrobial agents, which is crucial for developing new pharmaceuticals and agrochemicals (El-Telbani, Swellem, & Nawwar, 2007).

Novel Mechanisms and Intramolecular Reactions

Iwamura et al. (1994) described the novel benzoyl migration in the intermediary 1:1 adducts of 1,3-dipolar cycloaddition of thiazolo[3,2-b][1,2,4]-triazolium N-phenacylides, highlighting the intricate chemistry that can be explored with such compounds for synthetic and mechanistic chemical research (Iwamura et al., 1994).

Antioxidant and Anti-inflammatory Properties

Compounds featuring the thiazolo[3,2-b][1,2,4]triazole moiety, such as those synthesized by Shakir, Ali, and Hussain (2017), have been evaluated for their antioxidant abilities, showing significant potential. This indicates the promise of these compounds in therapeutic contexts, especially for conditions associated with oxidative stress (Shakir, Ali, & Hussain, 2017).

Anticancer Evaluations

Lesyk et al. (2007) synthesized new 5-substituted thiazolo[3,2-b][1,2,4]triazol-6-ones and evaluated them for anticancer activity, showcasing the potential of these compounds against various cancer cell lines. The findings suggest a promising avenue for developing novel anticancer agents based on this scaffold (Lesyk, Vladzimirska, Holota, Zaprutko, & Gzella, 2007).